Cas no 1031501-08-2 (5-chloro-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 1031501-08-2
• MF: C₁₆H₁₂ClFN₄OS₂
• MW: 394.874082565308
• CID: 6325659
• PubChem ID: 25563901
• Update Time: 2025-05-19

5-chloro-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}-2-(methylsulfanyl)pyrimidine-4-carboxamide
• AKOS034099317
• 1031501-08-2
• Z296286238
• EN300-26614122
• CHEMBL4208048

• Inchi： 1S/C16H12ClFN4OS2/c1-24-15-20-8-12(17)13(21-15)14(23)22-16-19-7-11(25-16)6-9-2-4-10(18)5-3-9/h2-5,7-8H,6H2,1H3,(H,19,22,23)
• InChI Key： UPTQDBRBOLREPO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NC1=NC=C(CC2C=CC(=CC=2)F)S1)=O)SC

Computed Properties

• Exact Mass: 394.0125092g/mol
• Monoisotopic Mass: 394.0125092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 121Ų

Additional information on 5-chloro-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}-2-(methylsulfanyl)pyrimidine-4-carboxamide

Introduction to 5-chloro-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 1031501-08-2)

5-chloro-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}-2-(methylsulfanyl)pyrimidine-4-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1031501-08-2, represents a sophisticated molecular structure that integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in medicinal chemistry. The presence of a 5-chloro substituent, combined with a pyrimidine core modified by a 1,3-thiazole moiety and a 4-fluorophenylmethyl group, contributes to its unique chemical properties and potential biological activities.

The compound's structure is characterized by a pyrimidine ring system that is functionalized with a methylsulfanyl group at the 2-position and a carboxamide moiety at the 4-position. The 1,3-thiazole ring is an important pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of the 4-fluorophenylmethyl group further enhances the compound's structural complexity and may contribute to its binding affinity and selectivity towards specific biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The pyrimidine scaffold, in particular, has been extensively studied due to its prevalence in many bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The incorporation of fluorine atoms into pharmaceutical compounds is also a common strategy to improve metabolic stability, binding affinity, and overall pharmacological activity. The presence of both chloro and fluorine substituents in this compound suggests that it may exhibit enhanced biological properties compared to related molecules lacking these functional groups.

The synthesis of 5-chloro-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}-2-(methylsulfanyl)pyrimidine-4-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the thiazole core, followed by functionalization with the pyrimidine ring and subsequent modifications to introduce the methylsulfanyl, chloro, and fluorophenylmethyl groups. Each step must be carefully optimized to ensure high yield and purity of the final product.

The compound's potential biological activity has not yet been fully explored, but preliminary studies suggest that it may exhibit promising properties in various therapeutic areas. For instance, the combination of a pyrimidine core with a thiazole moiety has been shown to enhance binding affinity towards certain enzymes and receptors. Additionally, the presence of fluorine atoms may improve metabolic stability and bioavailability, making this compound a valuable candidate for further development.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drugs that can interact with multiple biological pathways simultaneously. By integrating various pharmacophoric elements into a single molecular framework, such compounds have the potential to achieve greater therapeutic efficacy while minimizing side effects. The structural features of 5-chloro-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}-2-(methylsulfanyl)pyrimidine-4-carboxamide make it an attractive candidate for further investigation in this area.

Evaluation of this compound's pharmacological properties will likely involve both in vitro and in vivo studies. In vitro assays will be used to assess its binding affinity towards relevant biological targets, while in vivo studies will provide insights into its efficacy and safety profiles. Additionally, computational methods such as molecular docking and simulations may be employed to predict how this compound interacts with biological targets at the molecular level.

The development of novel pharmaceutical agents is a complex process that requires extensive research and collaboration among chemists, biologists, pharmacologists, and clinicians. 5-chloro-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}-2-(methylsulfanyl)pyrimidine-4-carboxamide represents an exciting opportunity for researchers to explore new therapeutic strategies and potentially develop next-generation drugs that address unmet medical needs.